Cas no 24645-67-8 (CYSTINE)
CYSTINE structure
Product Name:CYSTINE
CAS No:24645-67-8
MF:C6H12N2O4S2
MW:240.300478935242
CID:913242
PubChem ID:67678
Update Time:2025-04-19
CYSTINE Chemical and Physical Properties
Names and Identifiers
-
- CYSTINE
- HY-N0394
- 3,3-DISULFANEDIYLBIS((2R)-2-AMINOPROPANOIC ACID)
- 2-amino-3-(2-amino-2-carboxy-ethyl)disulfanyl-propanoic acid
- 3,3'-Disulfanediylbis((2R)-2-aminopropanoic acid)
- UNII-48TCX9A1VT
- L-alpha-Diamino-beta-dithiolactic acid
- (R,R)-3,3'-dithiobis(2-aminopropanoic acid)
- Cystine, L-
- AM81644
- TYROSINE IMPURITY C [EP IMPURITY]
- EN300-174654
- Tox21_112162_1
- Cystine (L)-
- Cystine acid
- L-Cystine, Cell Culture Reagent (H-L-Cys(1)-OH.H-L-Cys(1)-OH)
- CYSTINE [VANDF]
- L-Dicysteine
- 3,3'-Dithiobis(2-aminopropanoic acid), (R-(R*,R*))-
- (2R)-2-amino-3-{[(2R)-2-amino-2-carboxyethyl]disulfanyl}propanoic acid
- D(+)-3,3'-Dithiobis(2-aminopropanoic acid
- Q408626
- Zystin
- (2R,2'R)-3,3'-disulfanediylbis(2-aminopropanoic acid)
- CYSTINE (EP MONOGRAPH)
- 4-04-00-03155 (Beilstein Handbook Reference)
- TYROSINE IMPURITY C (EP IMPURITY)
- ACETYLCYSTEINE IMPURITY A (L-CYSTINE)
- D(+)-3,3'-Dithiobis(2-aminopropanoate
- L Cystine
- BRN 1728094
- 3,3'-Dithiobis-L-alanine
- S-CYSTEINYL CYSTEINE
- CCG-36355
- NS00007403
- S-(((R)-2-amino-2-carboxyethyl)thio)cysteine
- Cystin (VAN)
- 24645-67-8
- 2079930-29-1
- L-Cystine (9CI)
- Tox21_112162
- 3,3'-dithiobis[2-amino-[R-(R*,R*)]-Propanoic acid
- Z1269145231
- L-CYSTINE [JAN]
- AKOS015898645
- (R-(R*,R*))-3,3'-Dithiobis
- AI3-09064
- Cystine (USAN/INN)
- Gelucystine
- b,b'-Dithiodialanine
- MFCD00064228
- Bis(b-amino-b-carboxyethyl) disulfide
- NCGC00166006-01
- L-cystine
- CYSTINE [USP-RS]
- (2R)-2-azanyl-3-[[(2R)-2-azanyl-3-oxidanyl-3-oxidanylidene-propyl]disulfanyl]propanoic acid
- Cystine (VAN)
- L-Cystine (JP17)
- [R-(R*,R*)]-3,3'-Dithiobis
- L-Cystine, produced by Wacker Chemie AG, Burghausen, Germany, >=98.5%
- L-Cystine, >=99.7% (TLC)
- 2-amino-3-(2-amino-2-carboxy-ethyl)disulfanyl-propanoate
- CAS-56-89-3
- L-Cystine, BioUltra, >=99.5% (T)
- DD82F461-3F8F-4624-9E2C-0272A9FA79ED
- L-CYSTINE [FCC]
- beta,beta'-Dithioalanine, L-
- CHEMBL590540
- DB00138
- 56-89-3
- C00491
- 3,3'-Dithiobis(2-aminopropanoic acid)
- (-)-Cystine
- 2-Amino-3-[(2-amino-2-carboxyethyl)dithio]propanoic acid
- L-Cysteine disulfide
- L-Cystine, Vetec(TM) reagent grade, 98%
- cystinum
- 3,3'-Dithiobis
- EINECS 200-296-3
- GTPL5413
- EC 200-296-3
- NCGC00164531-01
- Bis(b-amino-beta-carboxyethyl) disulfide
- CYSTINE (USP-RS)
- Cysteine disulfide
- (R,R)-3,3'-Dithiobis(2-aminopropionicacid)
- CS-0008930
- (2R)-2-amino-3-[[(2R)-2-amino-2-carboxy-ethyl]disulfanyl]propanoic acid
- Cystine,d
- CYSTINE [MI]
- cistina
- CYSTINE [INN]
- Cystin
- Propanoic acid, 3,3'-dithiobis(2-amino-, (R-(R*,R*))-
- CCRIS 5822
- D03636
- beta,beta'-Diamino-beta,beta'-dicarboxydiethyl disulfide
- DTXCID0026418
- SCHEMBL10226
- DTXSID50859005
- Dicysteine
- Alanine, 3,3'-dithiodi-
- (R-(R*,R*))-3,3'-Dithiobis(2-aminopropanoic acid)
- Bis(beta-amino-beta-carboxyethyl) disulfide
- L-Cystine, SAJ special grade, >=99.0%
- beta,beta'-Dithiodialanine
- CYSTINE (MART.)
- C6H12N2O4S2
- 2-Amino-3-[(2-amino-2-carboxyethyl)dithio]propanoate
- Cystine, United States Pharmacopeia (USP) Reference Standard
- [R-(R*,R*)]-3,3'-dithiobis[2-aminopropanoic acid]
- CYSTINE [MART.]
- Alanine, 3,3'-dithiobis-
- NSC 13203
- CHEBI:16283
- beta,beta'-Dithiobisalanine
- bmse000035
- CYSTINE [EP MONOGRAPH]
- Cystine, L- (8CI)
- L-Cystin
- DTXSID2046418
- Cystine, NIST(R) SRM(R) 143d
- s4808
- L-Cystine, from non-animal source, meets EP testing specifications, suitable for cell culture, 98.5-101.0%
- L-Cystine, Pharmaceutical Secondary Standard; Certified Reference Material
- L-(-)-Cystine
- 3,3'-dithiobis[2-amino-[R-(R*,R*)]-Propanoate
- (H-Cys-OH)2 (Disulfide bond)
- E921
- AC-11189
- (H-Cys-OH)
- IYY
- 48TCX9A1VT
- DTXCID60210087
- beta,beta'-Diamino-beta,beta'-dicarboxydiethyldisulfide
- Cystine [USAN:INN]
- ACETYLCYSTEINE IMPURITY A (EP IMPURITY)
- NCGC00166006-02
- L-Alanine, 3,3'-dithiobis-
- alpha-Diamino-beta-dithiolactic acid
- Cystine, European Pharmacopoeia (EP) Reference Standard
- (H-Cys-OH)2
- ACETYLCYSTEINE IMPURITY A [EP IMPURITY]
- M06021
- 1-Cystine
- Cystine [USAN]
- AS-12654
- L-Cystine, non-animal source
- L-Cystine, >=98% (TLC), crystalline
- b,b'-Diamino-b,b'-dicarboxydiethyl disulfide
- 3,3'-Dithiodialanine
- L-Cystine, certified reference material, TraceCERT(R)
- CYSTINE [WHO-DD]
- NSC-13203
- Bis(beta-amino-beta-carboxyethyl)disulfide
-
- Inchi: 1S/C6H12N2O4S2/c7-3(5(9)10)1-13-14-2-4(8)6(11)12/h3-4H,1-2,7-8H2,(H,9,10)(H,11,12)
- InChI Key: LEVWYRKDKASIDU-UHFFFAOYSA-N
- SMILES: NC(C(=O)O)CSSCC(C(=O)O)N
Computed Properties
- Exact Mass: 240.02384922g/mol
- Monoisotopic Mass: 240.02384922g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -6.3
- Topological Polar Surface Area: 177Ų
Experimental Properties
- LogP: -5.08
CYSTINE Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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